2-methyl-3-oxo-N-(pyridin-4-ylmethyl)-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide

• IUPAC Name: 2-methyl-3-oxo-N-(pyridin-4-ylmethyl)-5,6,7,8-tetrahydrocinnoline-6-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-20-15(21)9-13-8-12(2-3-14(13)19-20)16(22)18-10-11-4-6-17-7-5-11/h4-7,9,12H,2-3,8,10H2,1H3,(H,18,22)
• InChI Key: VDHDYBDYKIEKHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C2CC(CCC2=N1)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

The compound “2-methyl-3-oxo-N-(pyridin-4-ylmethyl)-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide” is mentioned in a US Patent Application for modulators of Mas-related G-protein receptor X2 and related products and methods. The patent application describes methods for modulating MRGPRX2 generally, or for treating a MRGPRX2 or a MRGPRX2 ortholog dependent condition, more specifically, by administering to a subject in need thereof, an effective amount of a compound having a specific structure.

Scientific Research Applications

Antimicrobial and Antifungal Agents

Research has identified derivatives of 6-oxo-pyridine-3-carboxamide, which share a structural resemblance with the specified compound, as promising antibacterial and antifungal agents. For example, a study by El-Sehrawi et al. (2015) synthesized various derivatives and found them to exhibit broad-spectrum antibacterial activity, with some compounds showing potent effects against specific fungi like Aspergillus fumigatus. These findings suggest potential applications in treating bacterial and fungal infections (El-Sehrawi et al., 2015).

Non-Linear Optical (NLO) and Molecular Docking Studies

A study by Jayarajan et al. (2019) synthesized and characterized similar pyridine derivatives, exploring their applications in non-linear optical properties and molecular docking. They investigated how these compounds interact with the colchicine binding site of tubulin, indicating potential for inhibiting tubulin polymerization and anticancer activity (Jayarajan et al., 2019).

Antidepressant and Nootropic Agents

In the field of neuroscience, Thomas et al. (2016) synthesized Schiff’s bases and azetidinones using a pyridine-4-carboxamide derivative. Their research demonstrated antidepressant and nootropic activities in these compounds, indicating their potential use in developing treatments for mental health conditions (Thomas et al., 2016).

Vaccine Adjuvant Development

Hu et al. (2018) identified a compound structurally similar to 2-methyl-3-oxo-N-(pyridin-4-ylmethyl)-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide as a Toll-Like Receptor 2 (TLR2) agonist. This discovery is significant for vaccine adjuvant development, as it can help in the design of more effective vaccines (Hu et al., 2018).

Anticancer and Anti-Inflammatory Agents

Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives that demonstrated notable anticancer and anti-5-lipoxygenase activities. This suggests potential therapeutic applications in cancer treatment and managing inflammatory conditions (Rahmouni et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is the Mas-related G-protein coupled receptor X2 (MRGPRX2) . MRGPRX2 is a receptor expressed in mast cells, which are innate immune cells that primarily reside at sites exposed to the external environment .

Mode of Action

The compound acts as a modulator of MRGPRX2 . By interacting with this receptor, it can influence the activation of mast cells and the subsequent release of mediators that elicit allergic and inflammatory responses .

Biochemical Pathways

It is known that mrgprx2 plays a role in mast cell activation and the release of mediators such as histamine, proteases, and heparin, as well as newly synthesized mediators like thromboxane, prostaglandin d2, leukotriene c4, tumor necrosis factor alpha, eosinol chemotactor factor, and platelet-activating factor .

Pharmacokinetics

The compound’s interaction with mrgprx2 suggests it may have a significant impact on mast cell-mediated responses throughout the body .

Result of Action

By modulating MRGPRX2, the compound can potentially ease conditions caused by IgE independent activation of MRGPRX2 or its orthologs . These conditions include pseudo-allergic reactions, itch, pain, and inflammatory or autoimmune disorders .